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Compound of Interest

Compound Name: Atr-IN-24

Cat. No.: B12373199

Introduction

Atr-IN-24 is a potent and specific inhibitor of the Ataxia Telangiectasia and Rad3-related (ATR)
kinase, a critical regulator of the DNA damage response (DDR).[1][2][3] By targeting ATR, Atr-
IN-24 can sensitize cancer cells to DNA-damaging agents, making it a valuable tool for cancer
research and drug development. Accurate and consistent preparation of Atr-IN-24 stock
solutions is paramount for obtaining reproducible results in in vitro and in vivo experiments.
Dimethyl sulfoxide (DMSO) is the recommended solvent for reconstituting Atr-IN-24 due to its
ability to dissolve a wide range of organic molecules.[4][5] This document provides a detailed
protocol for the preparation, handling, and storage of Atr-IN-24 stock solutions in DMSO.

Key Compound Properties

A summary of the essential quantitative data for Atr-IN-24 is provided below. This information is
critical for accurate stock solution preparation.

Property Value Reference
Molecular Weight 418.49 g/mol [1112][3]
Chemical Formula C23H26N6O2 [1]
Recommended Solvent Dimethyl Sulfoxide (DMSO) [41[6]
Appearance Solid / Powder [1]
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Experimental Protocol: Reconstitution of Atr-IN-24

This protocol details the steps to prepare a 10 mM stock solution of Atr-IN-24 in DMSO.
Calculations can be adjusted based on the desired final concentration.

Materials and Equipment

Atr-IN-24 powder

o Anhydrous/molecular biology grade Dimethyl Sulfoxide (DMSO)

e Analytical balance

¢ Microcentrifuge

 Sterile microcentrifuge tubes or cryogenic vials

o Calibrated micropipettes and sterile tips

e \ortex mixer

o (Optional) Sonicator water bath

Calculations for a 10 mM Stock Solution

To prepare a stock solution of a specific molarity, use the following formula:

Mass (mg) = Desired Concentration (mM) x Final Volume (mL) x Molecular Weight ( g/mol ) /
1000

Example Calculation for 1 mL of 10 mM Stock: Mass (mg) = 10 mM x 1 mL x 418.49 g/mol /
1000 = 4.185 mg
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Desired Stock Mass of Atr-IN-24 for 1 mL

Concentration (mM) Stock Volume of DMSO to Add
1 0.419 mg 1mL

5 2.092 mg 1mL

10 4.185 mg 1mL

20 8.370 mg 1mL

50 20.925 mg 1mL

Procedure

o Preparation: Allow the vial of Atr-IN-24 powder to equilibrate to room temperature before
opening to prevent moisture condensation.

o Pre-Handling: Briefly centrifuge the vial to ensure all the powder is collected at the bottom.[6]

o Weighing: Carefully weigh the desired amount of Atr-IN-24 powder (e.g., 4.185 mg fora 1
mL of 10 mM stock) and transfer it to a sterile microcentrifuge tube.

o Solvent Addition: Add the calculated volume of high-quality, anhydrous DMSO (e.g., 1 mL) to
the tube containing the powder.

o Dissolution: Cap the tube tightly and vortex thoroughly for 1-2 minutes until the solid is
completely dissolved. If necessary, brief sonication in a water bath can aid dissolution.[6]
Visually inspect the solution against a light source to ensure no particulates are visible.

» Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound, divide
the stock solution into smaller, single-use aliquots in sterile cryogenic vials.[6]

o Storage: Store the aliquots as recommended.
Storage and Stability

Proper storage is crucial to maintain the activity of the inhibitor.
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Storage ]

Form Shelf Life Reference
Temperature

Solid Powder -20°C ~3 years [2][6]

In DMSO -20°C ~1 month [2]

In DMSO -80°C ~6 months [2]

Workflow Visualization

The following diagram illustrates the key steps in the preparation of the Atr-IN-24 stock
solution.
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Caption: Workflow for Atr-IN-24 stock solution preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
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Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12373199?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

